Cas no 776-34-1 (4-Nitro-1-naphthylamine)

• Product Name: 4-Nitro-1-naphthylamine
• CAS No: 776-34-1
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD00004026
• CID: 39886
• PubChem ID: 13057
• Update Time: 2025-05-20

4-Nitro-1-naphthylamine Chemical and Physical Properties

Names and Identifiers

• 4-Nitronaphthalen-1-amine
• 1-Amino-4-nitronaphthalene
• 4-Nitro-1-naphthylamine
• 1-Naphthylamine,4-nitro- (7CI,8CI)
• 1,4-Nitronaphthylamine
• 4-Amino-1-nitronaphthalene
• 4-Nitro-1-aminonaphthalene
• 4-Nitro-1-naphthamine
• 4-Nitro-a-naphthylamine
• NSC 614
• 1-Naphthalenamine, 4-nitro-
• 1-NAPHTHYLAMINE, 4-NITRO-
• 4-Nitro-1-naphthalenamine
• 4-nitronaphthylamine
• 4-Nitro-naphthalen-1-ylamine
• 4-Nitro-alpha-naphthylamine
• 4-Nitro-.alpha.-naphthylamine
• (4-nitro-1-naphthyl)amine
• BVPJPRYNQHAOPQ-UHFFFAOYSA-N
• NSC614
• 4-nitro-1-naphthalamine
• MFCD00004026
• BDBM50425019
• PS-4372
• CHEMBL2312201
• DTXSID60228263
• BCP04287
• AG-205/01843055
• CS-W020893
• BRN 2211897
• EINECS 212-277-7
• 4-Nitro-1-naphthylamine, 97%
• AKOS005609791
• NS00037934
• STR04258
• YSSJ2998
• FT-0607331
• NSC-614
• A839149
• N0213
• AMY18006
• 4-12-00-03114 (Beilstein Handbook Reference)
• AC-29187
• 776-34-1
• AI3-62662
• EN300-99795
• SY100497
• SCHEMBL297029
• DB-056235
• STK803079
• naphthalene, 1-amino-4-nitro-
• DTXCID80150754
• ALBB-024928

• MDL： MFCD00004026
• Inchi： 1S/C10H8N2O2/c11-9-5-6-10(12(13)14)8-4-2-1-3-7(8)9/h1-6H,11H2
• InChI Key： BVPJPRYNQHAOPQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C2C=CC=CC2=1)N)=O
• BRN： 2211897

Computed Properties

• Exact Mass: 188.05900
• Monoisotopic Mass: 188.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8

Experimental Properties

• Color/Form: Orange yellow needle crystal
• Density: 1.366
• Melting Point: 193.0 to 196.0 deg-C
• Boiling Point: 419°C at 760 mmHg
• Flash Point: 207.2°C
• Refractive Index: 1.728
• PSA: 71.84000
• LogP: 3.43460
• Solubility: Soluble in ethanol and acetic acid, slightly soluble in hot water

4-Nitro-1-naphthylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：QM4370000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Nitro-1-naphthylamine

4-Nitro-1-naphthylamine (CAS No. 776-34-1): A Versatile Aromatic Amine with Emerging Applications in Advanced Materials and Biomedical Research

The 4-nitro-1-naphthylamine, identified by CAS No. 776-34-1, is an aromatic amine compound characterized by its unique structural configuration. This compound features a naphthalene core substituted with a nitro group at the 4-position and an amino group at the 1-position, creating a molecular framework that exhibits intriguing electronic properties. Recent studies have highlighted its potential in diverse applications ranging from organic electronics to bioimaging agents, driven by advancements in synthetic methodologies and mechanistic understanding.

In materials science, researchers have leveraged the planar conjugated structure of 4-nitro-1-naphthylamine to develop novel π-conjugated polymers. A 2023 study published in Advanced Materials demonstrated that incorporating this compound into polythiophene backbones significantly enhances charge carrier mobility, achieving values up to 0.8 cm²/V·s—a critical parameter for high-performance organic field-effect transistors (OFETs). The nitro group's electron-withdrawing capability creates a dipole moment that stabilizes charge transport pathways, while the amino functionality provides sites for post-polymerization functionalization. This dual functionality makes it particularly valuable for designing stimuli-responsive materials capable of reversibly switching conductivity under pH or redox conditions.

Biomedical applications have also seen renewed interest due to advancements in controlled radical polymerization techniques. A collaborative study between MIT and ETH Zurich (2024) reported the synthesis of amphiphilic block copolymelles using 4-nitro-1-naphthylamine as a hydrophobic segment. These nanostructures exhibited self-assembling behavior in aqueous media, forming micelles with drug-loading efficiencies exceeding 95% for hydrophobic anticancer agents like paclitaxel. The compound's inherent fluorescence properties at ~580 nm wavelength enabled real-time tracking of drug delivery via near-infrared imaging without requiring additional fluorophore conjugation—a breakthrough in theranostic systems.

In the realm of electrochemical sensing, recent work published in Nano Letters (2023) showcased its utility as a co-catalyst in glucose biosensors. When integrated with graphene oxide nanosheets, the compound's redox-active amino group facilitated direct electron transfer between glucose oxidase and electrode surfaces, achieving detection limits as low as 0.5 μM—a tenfold improvement over conventional systems. Computational docking studies revealed strong π-stacking interactions between the naphthalene moiety and graphene's carbon lattice, which stabilizes enzyme orientation during catalytic cycles.

Photochemical properties are now being explored through supramolecular assembly strategies. A 2024 Nature Communications paper described host-guest complexes formed between 4-nitro-1-naphthylamine and cucurbit[8]uril macrocycles, creating light-responsive switches with on/off ratios exceeding 100-fold under UV irradiation. The nitro group's photoisomerization potential combined with the macrocycle's encapsulation capability enables precise control over molecular conformation changes—a promising approach for optoelectronic devices requiring reversible actuation mechanisms.

Synthetic chemists have made significant strides in improving access to this compound through green chemistry approaches. A metal-free synthesis protocol reported in ACS Sustainable Chemistry & Engineering (2023) employs visible-light-mediated radical nitration using [Ir(dFppy)₃]Cl as photocatalyst, achieving >95% yield under ambient conditions without hazardous oxidants like HNO₃ or H₂SO₄. This method reduces waste generation by 80% compared to traditional procedures while maintaining product purity above analytical grade specifications.

In computational modeling advancements, density functional theory (DFT) studies have clarified the electronic structure contributions of each substituent. Calculations reveal that the nitro group induces a ~1.2 eV upward shift in LUMO energy levels compared to unsubstituted naphthylamines, while the amino group lowers HOMO levels by ~0.9 eV—creating an ideal bandgap configuration for photovoltaic applications. These insights guide rational design of next-generation organic solar cell materials combining this compound with fullerene derivatives.

Ongoing research focuses on addressing practical challenges such as aggregation-induced quenching observed during nanoparticle formulation. By attaching polyethylene glycol side chains via click chemistry modifications, researchers at Stanford achieved size-controlled nanoparticles (<5 nm) with maintained fluorescence intensity even at high concentrations—a critical step toward clinical translation of imaging agents.

The unique combination of structural tunability and multifunctional properties positions 4-nitro-1-naphthylamine (CAS No. 776-34-1) as a key building block for next-generation technologies across multiple disciplines. Its continued exploration promises innovations in smart materials, precision medicine delivery systems, and sustainable energy solutions—underscoring its status as an indispensable molecule in modern chemical research portfolios.